Cas no 918523-76-9 (2-Fluoro-3-(propane-1-sulfonylamino)-benzoic acid methyl ester)

2-Fluoro-3-(propane-1-sulfonylamino)-benzoic acid methyl ester structure
918523-76-9 structure
Product Name:2-Fluoro-3-(propane-1-sulfonylamino)-benzoic acid methyl ester
CAS No:918523-76-9
MF:C11H14FNO4S
MW:275.296565532684
CID:2151468
Update Time:2023-08-05

2-Fluoro-3-(propane-1-sulfonylamino)-benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-fluoro-3-(propane-1-sulfonylamino)-benzoic acid methyl ester
    • SIWQRGSXFPSEBS-UHFFFAOYSA-N
    • Benzoicacid,2-fluoro-3-[(propylsulfonyl)amino]-,methylester
    • Benzoic acid, 2-fluoro-3-[(propylsulfonyl)amino]-, methyl ester
    • 2-Fluoro-3-(propane-1-sulfonylamino)-benzoic acid methyl ester
    • Inchi: 1S/C11H14FNO4S/c1-3-7-18(15,16)13-9-6-4-5-8(10(9)12)11(14)17-2/h4-6,13H,3,7H2,1-2H3
    • InChI Key: SIWQRGSXFPSEBS-UHFFFAOYSA-N
    • SMILES: S(CCC)(NC1C=CC=C(C(=O)OC)C=1F)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 379
  • Topological Polar Surface Area: 80.8
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